Deoxypodophyllotoxin

• CAS: 19186-35-7; 69222-20-4
• Molecular Formula: C22H22O7
• Molecular Weight: 398.4 g/mol
• InChI: InChI=1S/C22H22O7/c1-24-17-6-12(7-18(25-2)21(17)26-3)19-14-8-16-15(28-10-29-16)5-11(14)4-13-9-27-22(23)20(13)19/h5-8,13,19-20H,4,9-10H2,1-3H3/t13-,19+,20-/m0/s1
• InChIKey: ZGLXUQQMLLIKAN-SVIJTADQSA-N

Deoxypodophyllotoxin Procurement: Key Identity and Classification for Research Sourcing

Deoxypodophyllotoxin (DPT; CAS 19186-35-7) is a naturally occurring aryltetralin lignan and a derivative of podophyllotoxin, primarily isolated from Anthriscus sylvestris and certain Juniperus species [1]. It functions as a microtubule-destabilizing agent by targeting the colchicine-binding site of tubulin, inhibiting tubulin polymerization and inducing G2/M cell cycle arrest followed by apoptosis [2]. DPT is currently in Phase 1 clinical development for advanced malignant solid neoplasms as of 2018 [3].

• [1] Och M, Och A, Cieśla Ł, et al. Study of cytotoxic activity, podophyllotoxin, and deoxypodophyllotoxin content in selected Juniperus species cultivated in Poland. Pharm Biol. 2015;53(6):831-837. View Source
• [2] Zhang M, et al. Design, synthesis and biological activity of tubulin inhibitors based on the structure of deoxypodophyllotoxin. Bioorg Chem. 2025;155:108783. View Source
• [3] PatSnap Synapse. Deoxypodophyllotoxin Drug Profile. Updated 2024 Oct 19. View Source

Why Deoxypodophyllotoxin Cannot Be Substituted by Podophyllotoxin or Other Analogs in Research

Although deoxypodophyllotoxin and podophyllotoxin share a common aryltetralin lignan scaffold and both target the colchicine-binding site of tubulin, their differential cytotoxic potency varies dramatically across cancer cell types [1]. The absence of the C-4 hydroxyl group in DPT—a key structural distinction—confers altered tubulin-binding affinity and distinct downstream signaling effects, including dual anti-angiogenic and vascular-disrupting activities not equivalently observed with the parent compound [2]. Direct substitution of DPT with podophyllotoxin in experimental protocols would introduce confounding variables in both potency and mechanism-of-action studies, compromising data reproducibility and experimental validity.

• [1] Gamage CDB, Park SY, Yang Y, et al. Deoxypodophyllotoxin Exerts Anti-Cancer Effects on Colorectal Cancer Cells Through Induction of Apoptosis and Suppression of Tumorigenesis. Int J Mol Sci. 2019;20(11):2612. View Source
• [2] Wang Y, et al. Deoxypodophyllotoxin exerts both anti-angiogenic and vascular disrupting effects. Int J Biochem Cell Biol. 2013;45(8):1710-1719. View Source

Deoxypodophyllotoxin Comparative Evidence: Quantified Differentiation from Analogs

Deoxypodophyllotoxin vs. Podophyllotoxin: 12-Fold to 18-Fold Superior Cytotoxicity in Colorectal Cancer Cell Lines

In a direct head-to-head comparison under identical assay conditions, deoxypodophyllotoxin (DPT) demonstrated substantially lower IC50 values than its parent compound podophyllotoxin across three colorectal cancer cell lines. Against HT29 cells, DPT exhibited a 12.4-fold greater potency; against DLD1 cells, a 19.7-fold greater potency; and against Caco2 cells, a 14.1-fold greater potency [1].

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	HT29: 56.1 nM; DLD1: 23.4 nM; Caco2: 26.9 nM
Comparator Or Baseline	Podophyllotoxin: HT29 694.7 nM; DLD1 461.8 nM; Caco2 380.5 nM
Quantified Difference	DPT IC50 12.4-fold lower (HT29), 19.7-fold lower (DLD1), 14.1-fold lower (Caco2)
Conditions	MTT assay; 48 h incubation; 2–5×10³ cells/well; triplicate experiments

Why This Matters

For procurement decisions in oncology research, DPT's ~10-20× lower IC50 translates to reduced compound consumption per experiment and a wider usable concentration window for mechanistic studies.

• [1] Gamage CDB, Park SY, Yang Y, et al. Deoxypodophyllotoxin Exerts Anti-Cancer Effects on Colorectal Cancer Cells Through Induction of Apoptosis and Suppression of Tumorigenesis. Int J Mol Sci. 2019;20(11):2612. Table 1. View Source

In Vivo Tumor Growth Inhibition: Dose-Dependent Efficacy of Deoxypodophyllotoxin in Gastric Cancer Xenograft Model

In a gastric cancer xenograft model (SGC-7901), deoxypodophyllotoxin administered intravenously at 5, 10, and 20 mg/kg (three times weekly for 28 days) produced dose-dependent tumor growth inhibition. Tumor growth was suppressed by 22.19% at 5 mg/kg, 47.91% at 10 mg/kg, and 50.93% at 20 mg/kg relative to untreated controls .

Evidence Dimension	Tumor growth inhibition (TGI) in vivo
Target Compound Data	DPT 5 mg/kg: 22.19% TGI; 10 mg/kg: 47.91% TGI; 20 mg/kg: 50.93% TGI
Comparator Or Baseline	Untreated control (baseline 0% TGI)
Quantified Difference	Maximum 50.93% tumor growth inhibition at 20 mg/kg
Conditions	SGC-7901 gastric cancer xenograft; intravenous injection; 3×/week; 28 days

Why This Matters

This in vivo efficacy data establishes a verified dosing benchmark for researchers designing preclinical xenograft studies, enabling direct power calculations and study design optimization.

Biocatalytic Production: 98% Yield Multi-Enzyme Cascade Synthesis of (-)-Deoxypodophyllotoxin

A five-step multi-enzyme cascade in E. coli was developed to convert (-)-matairesinol into (-)-deoxypodophyllotoxin, achieving a 98% yield at a final concentration of 78 mg/L [1]. This represents a fully reconstituted biosynthetic pathway utilizing three plant cytochrome P450 monooxygenases, with two functionally expressed in E. coli for the first time. Unlike podophyllotoxin, which relies predominantly on extraction from the endangered Sinopodophyllum hexandrum, DPT can now be produced via scalable fermentation without dependence on limited botanical sources [1].

Evidence Dimension	Production efficiency and sustainability
Target Compound Data	DPT: 98% enzymatic conversion yield; 78 mg/L titer in E. coli
Comparator Or Baseline	Podophyllotoxin: requires extraction from endangered S. hexandrum (no scalable biosynthetic route established)
Quantified Difference	DPT has validated multi-enzyme biosynthetic route with 98% yield; podophyllotoxin lacks comparable scalable biosynthesis
Conditions	Five-step multi-enzyme cascade in E. coli; recombinant P450 expression

Why This Matters

For procurement planning, DPT's established biosynthetic route offers superior supply chain predictability and avoids the botanical sourcing vulnerabilities that periodically constrain podophyllotoxin availability.

• [1] Decembrino D, et al. Synthesis of (-)-deoxypodophyllotoxin and (-)-epipodophyllotoxin via a multi-enzyme cascade in E. coli. Microb Cell Fact. 2021;20(1):183. View Source

Structural Differentiation: Absence of C-4 Hydroxyl Confers Altered Tubulin-Binding Profile

Deoxypodophyllotoxin differs from podophyllotoxin by the absence of a hydroxyl group at the C-4 position. This structural modification alters the compound's interaction with the colchicine-binding site of tubulin, enabling DPT to serve as a scaffold for nitrogen-containing derivative synthesis at the C-4 position that yields compounds (e.g., A7 and A8) with picomolar-range antiproliferative activity (IC50 = 4 nM against MCF-7 cells) and the ability to overcome paclitaxel resistance [1].

Evidence Dimension	Structural derivatizability
Target Compound Data	DPT derivatives (A7, A8): IC50 = 4 nM vs. MCF-7; active against paclitaxel-resistant A549
Comparator Or Baseline	Podophyllotoxin derivatives: clinical utility limited by toxicity; no reported paclitaxel resistance reversal
Quantified Difference	DPT C-4 nitrogen derivatives achieve 4 nM potency; paclitaxel resistance overcome
Conditions	MCF-7 breast cancer cells; paclitaxel-resistant A549 NSCLC cells

Why This Matters

For medicinal chemistry and drug discovery programs, DPT's unique C-4 position offers a validated derivatization handle that podophyllotoxin lacks due to its hydroxyl occupancy, enabling the design of next-generation tubulin inhibitors with improved resistance profiles.

• [1] Zhang M, et al. Design, synthesis and biological activity of tubulin inhibitors based on the structure of deoxypodophyllotoxin. Bioorg Chem. 2025;155:108783. View Source

Procurement-Relevant Solubility and Stability Profile of Deoxypodophyllotoxin

Deoxypodophyllotoxin exhibits defined solubility parameters essential for experimental planning: in DMSO, solubility is 80–90 mg/mL (200.79 mM at 25°C); in ethanol, 10–14 mg/mL (25.09–35.13 mM); and the compound is insoluble in water . Powder stability is specified as 3 years at -20°C and 2 years at 4°C .

Evidence Dimension	Physicochemical handling parameters
Target Compound Data	DMSO: 80–90 mg/mL; Ethanol: 10–14 mg/mL; Water: insoluble; -20°C powder: 3 years
Comparator Or Baseline	N/A (compound-specific property)
Quantified Difference	N/A
Conditions	25°C solubility testing; storage under specified conditions

Why This Matters

These verified solubility and stability parameters are essential for procurement planning, enabling accurate calculation of stock solution preparation volumes, selection of compatible vehicle controls, and determination of appropriate storage infrastructure requirements.

Deoxypodophyllotoxin: High-Impact Application Scenarios Supported by Quantitative Evidence

Colorectal Cancer Mechanistic and Drug Screening Studies

Based on the 12–20× lower IC50 of DPT relative to podophyllotoxin in HT29, DLD1, and Caco2 colorectal cancer cell lines [1], DPT is the superior choice for investigators studying tubulin-targeted therapies in colorectal cancer models. The enhanced potency reduces compound consumption per assay while maintaining robust signal-to-noise ratios in proliferation and apoptosis assays.

In Vivo Gastric Cancer Xenograft Efficacy Studies

For researchers conducting gastric cancer xenograft studies, the dose-response data establishing 22–51% tumor growth inhibition at 5–20 mg/kg DPT [1] provides a validated dosing framework. This enables accurate cohort sizing and power calculations without requiring de novo dose-finding experiments.

Sustainable and Scalable Production of Podophyllotoxin-Class Precursors

For process chemistry and biomanufacturing programs, DPT offers a distinct advantage: a fully reconstituted multi-enzyme biosynthetic route achieving 98% yield in E. coli [1]. This established pathway circumvents reliance on endangered plant extraction, making DPT the preferred entry point for developing sustainable production pipelines for etoposide and teniposide precursors.

Development of Next-Generation Tubulin Inhibitors with Reversed Drug Resistance

For medicinal chemistry groups targeting tubulin polymerization, DPT's unique C-4 position (lacking the hydroxyl present in podophyllotoxin) enables nitrogen-containing derivatization that yields compounds with 4 nM potency and the ability to overcome paclitaxel resistance [1]. DPT serves as a validated scaffold for structure-activity relationship campaigns addressing drug-resistant cancers.

• [1] Gamage CDB, Park SY, Yang Y, et al. Deoxypodophyllotoxin Exerts Anti-Cancer Effects on Colorectal Cancer Cells Through Induction of Apoptosis and Suppression of Tumorigenesis. Int J Mol Sci. 2019;20(11):2612. View Source
• [2] Decembrino D, et al. Synthesis of (-)-deoxypodophyllotoxin and (-)-epipodophyllotoxin via a multi-enzyme cascade in E. coli. Microb Cell Fact. 2021;20(1):183. View Source
• [3] Zhang M, et al. Design, synthesis and biological activity of tubulin inhibitors based on the structure of deoxypodophyllotoxin. Bioorg Chem. 2025;155:108783. View Source